Benzene, 4-(bromomethyl)-1,2-bis(phenylmethoxy)-
Overview
Description
Benzene, 4-(bromomethyl)-1,2-bis(phenylmethoxy)- is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is synthesized using a specific method and has been studied for its biochemical and physiological effects, mechanism of action, and advantages and limitations for lab experiments. In
Mechanism of Action
The mechanism of action of benzene, 4-(bromomethyl)-1,2-bis(phenylmethoxy)- is not fully understood. However, it is believed that this compound acts by inhibiting specific enzymes that are involved in cell growth and division. This leads to the inhibition of cancer cell growth and the induction of apoptosis.
Biochemical and Physiological Effects:
Studies have shown that benzene, 4-(bromomethyl)-1,2-bis(phenylmethoxy)- has several biochemical and physiological effects. Specifically, this compound has been shown to inhibit the activity of specific enzymes that are involved in cancer cell growth and division. Additionally, this compound has been shown to induce apoptosis in cancer cells. These effects make it a promising candidate for the development of new anticancer drugs.
Advantages and Limitations for Lab Experiments
Benzene, 4-(bromomethyl)-1,2-bis(phenylmethoxy)- has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize using a specific method. Additionally, this compound has been shown to have potent anticancer properties, making it a promising candidate for the development of new anticancer drugs. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its use as an anticancer drug.
Future Directions
There are several future directions for the study of benzene, 4-(bromomethyl)-1,2-bis(phenylmethoxy)-. One direction is to further investigate the mechanism of action of this compound. This will help to optimize its use as an anticancer drug. Additionally, further studies are needed to determine the safety and efficacy of this compound in animal and human trials. Finally, future research should focus on the development of new anticancer drugs based on the structure of benzene, 4-(bromomethyl)-1,2-bis(phenylmethoxy)-.
Scientific Research Applications
Benzene, 4-(bromomethyl)-1,2-bis(phenylmethoxy)- has been studied for its potential applications in the field of medicine. Specifically, this compound has been investigated for its anticancer properties. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. This makes it a promising candidate for the development of new anticancer drugs.
properties
IUPAC Name |
4-(bromomethyl)-1,2-bis(phenylmethoxy)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19BrO2/c22-14-19-11-12-20(23-15-17-7-3-1-4-8-17)21(13-19)24-16-18-9-5-2-6-10-18/h1-13H,14-16H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDHQAAJKLJRKHP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=C(C=C2)CBr)OCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19BrO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10434372 |
Source
|
| Record name | Benzene, 4-(bromomethyl)-1,2-bis(phenylmethoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10434372 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
383.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzene, 4-(bromomethyl)-1,2-bis(phenylmethoxy)- | |
CAS RN |
150258-69-8 |
Source
|
| Record name | Benzene, 4-(bromomethyl)-1,2-bis(phenylmethoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10434372 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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